Oxazole, 2,3-dihydro-3,5-diphenyl-2,2-bis(trifluoromethyl)-

• CAS No.: 61909-93-1
• Molecular Formula: C17H11F6NO
• Molecular Weight: 359.26 g/mol
• IUPAC Name: 3,5-diphenyl-2,2-bis(trifluoromethyl)-1,3-oxazole
• InChI: InChI=1S/C17H11F6NO/c18-16(19,20)15(17(21,22)23)24(13-9-5-2-6-10-13)11-14(25-15)12-7-3-1-4-8-12/h1-11H
• InChI Key: RNAIDGJTZOBMFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN(C(O2)(C(F)(F)F)C(F)(F)F)C3=CC=CC=C3

Description

Oxazole, 2,3-dihydro-3,5-diphenyl-2,2-bis(trifluoromethyl)- is a heterocyclic aromatic organic compound. It is part of the oxazole family, which consists of a five-membered ring containing one oxygen and one nitrogen atom. This compound is notable for its unique structure, which includes two trifluoromethyl groups and two phenyl groups, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of oxazole derivatives typically involves the cyclodehydration of β-hydroxy amides. One common method employs reagents such as Burgess’ reagent, the Mitsunobu reagent, Martin sulfurane, or diethylaminosulfur trifluoride (DAST) and Deoxo-Fluor® . The oxidative aromatization of oxazolines to oxazoles can be achieved using reagents like manganese dioxide, 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU), and bromotrichloromethane .

Industrial Production Methods

Industrial production of oxazole derivatives often utilizes flow chemistry techniques to enhance safety and efficiency. For example, the cyclodehydration of β-hydroxy amides using Deoxo-Fluor® in a flow reactor, followed by oxidative aromatization with manganese dioxide, is a scalable method that minimizes the risks associated with batch synthesis .

Chemical Reactions Analysis

Types of Reactions

Oxazole, 2,3-dihydro-3,5-diphenyl-2,2-bis(trifluoromethyl)- undergoes various chemical reactions, including:

Oxidation: Conversion of oxazolines to oxazoles using oxidizing agents like manganese dioxide.

Substitution: Electrophilic aromatic substitution at the C5 position, requiring electron-donating groups.

Nucleophilic Aromatic Substitution: Occurs with leaving groups at the C2 position.

Common Reagents and Conditions

Oxidation: Manganese dioxide, DBU, bromotrichloromethane.

Substitution: Dimethylformamide for formylation, electron-donating groups for electrophilic substitution.

Nucleophilic Aromatic Substitution: Suitable leaving groups at C2.

Major Products

The major products formed from these reactions include various substituted oxazoles, which can be further functionalized for specific applications .

Scientific Research Applications

Oxazole derivatives, including 2,3-dihydro-3,5-diphenyl-2,2-bis(trifluoromethyl)-, have a wide range of applications in scientific research:

Chemistry: Used as building blocks in organic synthesis and as ligands in coordination chemistry.

Biology: Serve as scaffolds in the design of biologically active molecules, including antibiotics and enzyme inhibitors.

Medicine: Investigated for their potential therapeutic properties, such as anti-inflammatory and anticancer activities.

Industry: Employed in the development of materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of oxazole derivatives involves interactions with various molecular targets and pathways. For instance, they can inhibit enzymes by binding to active sites or modulate receptor activity by interacting with specific binding sites . The presence of trifluoromethyl groups enhances the compound’s lipophilicity and metabolic stability, contributing to its biological activity .

Comparison with Similar Compounds

Similar Compounds

2,5-Diphenyloxazole: Used as a scintillator and laser dye.

3,5-Diphenylisoxazole: Known for its applications in organic synthesis and material science.

1,3,4-Oxadiazole: Exhibits a range of biological activities, including antibacterial and antifungal properties.

Uniqueness

Oxazole, 2,3-dihydro-3,5-diphenyl-2,2-bis(trifluoromethyl)- is unique due to the presence of two trifluoromethyl groups, which enhance its chemical stability and biological activity compared to other oxazole derivatives .